![molecular formula C18H28N4O4 B4793886 4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide](/img/structure/B4793886.png)
4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide
Overview
Description
4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide, also known as TRO19622, is a compound that has been studied for its potential therapeutic properties. This compound is a piperazine derivative that has been shown to have an effect on the central nervous system.
Mechanism of Action
The mechanism of action of 4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide is not fully understood, but it is thought to involve the modulation of various neurotransmitters in the brain. This compound has been shown to increase the levels of acetylcholine, dopamine, and norepinephrine in the brain, which may help to improve cognitive function and reduce the symptoms of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function and memory retention. It has also been shown to have a neuroprotective effect, which may help to prevent or slow the progression of neurodegenerative diseases. This compound has also been shown to have an anti-inflammatory effect, which may help to reduce inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide in lab experiments is that it has been extensively studied, and its synthesis method is well-established. This makes it easier to obtain and use in experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of 4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide. One area of research is the development of more potent and selective analogs of this compound. Another area of research is the study of this compound in combination with other compounds, to determine if it has synergistic effects. Additionally, the effects of this compound on other neurotransmitters and signaling pathways in the brain could be studied to gain a better understanding of its mechanism of action. Finally, clinical trials could be conducted to determine the safety and efficacy of this compound as a treatment for neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a compound that has been studied for its potential therapeutic properties in various scientific research applications. Its synthesis method is well-established, and it has been shown to have a neuroprotective effect and improve cognitive function in animal studies. However, its mechanism of action is not fully understood, and more research is needed to determine its potential as a treatment for neurodegenerative diseases.
Scientific Research Applications
4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic properties in various scientific research applications. One of the main areas of research has been its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to have a neuroprotective effect, which may help to slow or prevent the progression of these diseases.
properties
IUPAC Name |
4-(2-ethylbutyl)-N-(2-methoxy-4-nitrophenyl)piperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O4/c1-4-14(5-2)13-20-8-10-21(11-9-20)18(23)19-16-7-6-15(22(24)25)12-17(16)26-3/h6-7,12,14H,4-5,8-11,13H2,1-3H3,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQOJDEIAPBEZCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)CN1CCN(CC1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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